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Introduction

Fenarimol is a systemic fungicide used in agriculture to control fungal diseases in various crops. It is an

ergosterol biosynthesis inhibitor and has been shown to possess reproductive, teratogenic, and oncogenic

effects in experimental animals [1]. Regulatory agencies worldwide have established maximum residue

levels (MRLs) for fenarimol in food commodities. The European Union is discussing reducing MRLs for

fenarimol to the limit of determination (0.01 mg/kg) on several fruits, vegetables, and hops due to

inadequate toxicological data [2]. This application note describes a validated method for determining

fenarimol residues in food matrices (e.g., cereals, fruits, vegetables) using HPLC-MS/MS.

Method Summary

A modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) procedure is used for sample

extraction, followed by clean-up and analysis using HPLC-MS/MS. The method is validated according to

the SANTE/11312/2021v1 guidance document [3] [4].

Detailed Analytical Protocol
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Reagents and Materials

Solvents: HPLC-grade acetonitrile, methanol, water; formic acid [4].
Salts for Extraction: Anhydrous magnesium sulfate (MgSO₄), sodium chloride (NaCl), trisodium

citrate dihydrate, disodium hydrogen citrate sesquihydrate [3] [4].
Clean-up Sorbents: Primary Secondary Amine (PSA) bonded silica [3] [4].

Standards: Fenarimol certified reference standard, internal standards (e.g., Triphenylphosphate -
TPP) [3] [4].

Equipment

HPLC System: Ultra-high-performance liquid chromatography system.

Mass Spectrometer: Triple quadrupole mass spectrometer with electrospray ionization (ESI).
Chromatography Column: C18 column (e.g., BEH C18, 2.1 mm × 100 mm, 1.7 μm) [4].

Centrifuge, vortex mixer, polypropylene centrifuge tubes (50 mL) [3].

Sample Preparation (QuEChERS Extraction)

Homogenize the food sample (e.g., rice, fruits) and weigh 10 g into a 50 mL polypropylene tube.

Hydrate the sample with 20 mL of cold water and let it stand for 1 hour [3].
Add 10 mL of acetonitrile (ACN) and shake vigorously for 1 minute [3] [4].

Add the extraction salt mixture:
4 g MgSO₄

1 g NaCl
1 g trisodium citrate dihydrate

0.5 g disodium hydrogen citrate sesquihydrate [3]
Shake immediately for 1 minute and centrifuge at >12,000 × g for 5 minutes at 5°C [3].

Clean-up (Dispersive Solid-Phase Extraction - d-SPE)

Transfer 6 mL of the supernatant (ACN layer) into a d-SPE tube containing:
150 mg PSA sorbent

900 mg MgSO₄ [3] [4]
Vortex for 1 minute and centrifuge at >12,000 × g for 2 minutes.

Transfer the cleaned extract to an autosampler vial for analysis.
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HPLC-MS/MS Analysis

Injection Volume: 2 μL [4]
Column Temperature: 50 °C

Flow Rate: 0.45 mL/min
Mobile Phase:

A: 0.1% formic acid in water
B: 0.1% formic acid in acetonitrile [4]

Gradient Program:

Time (min) %A %B

0 98 2

0.5 98 2

20.0 1 99

24.0 1 99

MS/MS Conditions:

Ionization Mode: ESI positive
Capillary Voltage: 1.0 kV

Desolvation Temperature: 450°C
Desolvation Gas Flow: 800 L/h [4]

Acquisition Mode: Multiple Reaction Monitoring (MRM)

Method Validation

The method was validated per SANTE guidelines with the following performance characteristics for

fenarimol in a cereal matrix [4]:
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Validation Parameter Result

Linearity (R²) >0.99

Recovery (%) 70–120

Precision (RSD%) <20

LOQ (μg/kg) 5

LOD (μg/kg) 0.01 (EU proposed) [2]

Workflow Diagram

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 7 Tech Support

https://agrinfo.eu/book-of-reports/maximum-residue-levels-for-fenarimol/
https://www.smolecule.com/products/s527853?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Sample Collection
and Homogenization

Weigh 10 g Sample

Hydrate with 20 mL
Cold Water

Add 10 mL ACN
and Vortex

Add Salt Mixture
and Shake

Centrifuge

Collect ACN Layer

d-SPE Clean-up
with PSA

HPLC-MS/MS
Analysis

Data Analysis
and Reporting

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 7 Tech Support

https://www.smolecule.com/products/s527853?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Click to download full resolution via product page

Discussion

Regulatory Considerations

The European Union is proposing to lower the MRL for fenarimol to the limit of detection (0.01 mg/kg)

for many fruits and vegetables due to insufficient toxicological data, which will require highly sensitive

analytical methods [2].

Analytical Challenges and Solutions

Matrix Effects: Use of matrix-matched calibration and internal standards (e.g., TPP) is critical for
accurate quantification [3] [4].

Sensitivity Requirements: The proposed EU MRL of 0.01 mg/kg demands high-sensitivity
instrumentation like HPLC-MS/MS with MRM detection [2].

Specificity: HPLC-MS/MS provides the required specificity and sensitivity for fenarimol
determination in complex food matrices compared to HPLC-DAD [1].

Conclusion

This protocol provides a robust, sensitive, and accurate method for determining fenarimol residues in food

samples using QuEChERS extraction and HPLC-MS/MS analysis. The method meets regulatory

validation criteria and is suitable for monitoring fenarimol residues at the levels required by current and

proposed MRLs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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